Cas no 1801455-04-8 (6-(fluoromethyl)-1,4-oxazepan-6-ol)

• Product Name: 6-(fluoromethyl)-1,4-oxazepan-6-ol
• CAS No: 1801455-04-8
• MF: C₆H₁₂FNO₂
• MW: 149.163385391235
• CID: 5172041
• PubChem ID: 118232860
• Update Time: 2026-03-04

6-(fluoromethyl)-1,4-oxazepan-6-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepin-6-ol, 6-(fluoromethyl)hexahydro-
• 6-(fluoromethyl)-1,4-oxazepan-6-ol
• 1801455-04-8
• SCHEMBL16906280
• SY324344
• E88538
• PS-20902
• MFCD34645971
• starbld0032137

• Inchi： 1S/C6H12FNO2/c7-3-6(9)4-8-1-2-10-5-6/h8-9H,1-5H2
• InChI Key： HZPBGWXTUXVFLY-UHFFFAOYSA-N
• SMILES： O1CC(CF)(O)CNCC1

Computed Properties

• Exact Mass: 149.08520679g/mol
• Monoisotopic Mass: 149.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-(fluoromethyl)-1,4-oxazepan-6-ol

Introduction to 6-(fluoromethyl)-1,4-oxazepan-6-ol (CAS No. 1801455-04-8)

6-(fluoromethyl)-1,4-oxazepan-6-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1801455-04-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazepane class, a structural motif known for its presence in various bioactive molecules. The introduction of a fluoromethyl group at the 6-position of the oxazepane ring introduces unique electronic and steric properties, making it a promising scaffold for the development of novel therapeutic agents.

The structural features of 6-(fluoromethyl)-1,4-oxazepan-6-ol contribute to its potential biological activity. The oxazepane ring itself is a bicyclic structure containing an oxygen atom, which is commonly found in pharmacologically active compounds due to its ability to interact with biological targets. The fluoromethyl substituent, on the other hand, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluoroalkyl groups can enhance metabolic stability, improve binding affinity to biological targets, and influence membrane permeability, making them valuable in drug design.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. 6-(fluoromethyl)-1,4-oxazepan-6-ol has been explored as a potential lead compound in several research studies due to its unique structural features. Its oxazepane core suggests potential interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

One of the most compelling aspects of 6-(fluoromethyl)-1,4-oxazepan-6-ol is its versatility as a chemical scaffold. The presence of the fluoromethyl group allows for further functionalization through various synthetic strategies, enabling researchers to tailor its properties for specific biological applications. For instance, introduction of additional substituents at other positions on the oxazepane ring could modify its solubility, binding affinity, or metabolic stability.

Recent studies have highlighted the potential of fluorinated heterocycles as therapeutic agents. These compounds have shown promise in preclinical models due to their ability to interact with biological targets with high specificity and efficacy. The fluorine atom's electronic properties can significantly influence the reactivity and binding characteristics of molecules, making it an invaluable tool in medicinal chemistry.

The synthesis of 6-(fluoromethyl)-1,4-oxazepan-6-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoromethyl group typically involves fluorination reactions, which can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements.

From a pharmaceutical perspective, the development of new drugs often involves optimizing lead compounds like 6-(fluoromethyl)-1,4-oxazepan-6-ol through structure-activity relationship (SAR) studies. These studies aim to identify modifications that enhance biological activity while minimizing toxicity. The flexibility of the oxazepane ring provides multiple sites for functionalization, allowing researchers to explore a wide range of chemical modifications.

Moreover, computational methods such as molecular modeling and quantum mechanics calculations have become indispensable tools in drug discovery. These techniques can predict the binding affinity and interactions of 6-(fluoromethyl)-1,4-oxazepan-6-ol with biological targets, providing insights into its potential therapeutic effects. Such computational approaches can accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The potential applications of 6-(fluoromethyl)-1,4-oxazepan-6-ol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable building block for the development of agrochemicals and specialty chemicals. For instance, fluorinated heterocycles have shown promise in crop protection agents due to their ability to interact with biological targets in pests while maintaining environmental safety.

In conclusion, 6-(fluoromethyl)-1,4-oxazepan-6-ol (CAS No. 1801455-04-8) represents a fascinating compound with significant potential in pharmaceutical research. Its structural features and synthetic versatility make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles, 6-(fluoromethyl)-1,4-oxazepan-6-ol is poised to play a crucial role in advancing drug discovery efforts worldwide.